Cas no 78647-31-1 (ethyl 4-oxothiolane-3-carboxylate)

ethyl 4-oxothiolane-3-carboxylate structure
78647-31-1 structure
Product Name:ethyl 4-oxothiolane-3-carboxylate
CAS No:78647-31-1
MF:C7H10O3S
MW:174.217501163483
MDL:MFCD01318533
CID:574103
PubChem ID:310629
Update Time:2025-04-19

ethyl 4-oxothiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-oxotetrahydrothiophene-3-carboxylate
    • 3-Thiophenecarboxylicacid, tetrahydro-4-oxo-, ethyl ester
    • ethyl 4-oxothiolane-3-carboxylate
    • Methyl tetrahydro-4-oxo-3-thiophenecarboxylate
    • NSC 215273
    • Tetrahydro-4-oxo-3-thiophenecarboxylic acid ethyl ester
    • SCHEMBL11049562
    • NSC-215273
    • NSC215273
    • Ethyl4-oxotetrahydrothiophene-3-carboxylate
    • DTXSID20309744
    • Tetrahydro-4-oxo-3-thiophenecarboxylic acid, ethyl ester
    • SCHEMBL172419
    • EN300-107911
    • A864999
    • AMY32120
    • 78647-31-1
    • CS-0053991
    • AKOS015999517
    • ethyl 3-keto-1,5-dihydrothiophene-4-carboxylate
    • FHZHUDGRHVZVTF-UHFFFAOYSA-N
    • MFCD01318533
    • PB14237
    • ZB1166
    • 3-ethoxycarbonyl-4-oxo-2,3,4,5-tetrahydrothiophene
    • 4-oxo-tetrahydro-thiophene-3-carboxylic acid ethyl ester
    • 4-Ethoxycarbonylthiolan-3-one
    • AS-39180
    • DB-367761
    • MDL: MFCD01318533
    • Inchi: 1S/C7H10O3S/c1-2-10-7(9)5-3-11-4-6(5)8/h5H,2-4H2,1H3
    • InChI Key: FHZHUDGRHVZVTF-UHFFFAOYSA-N
    • SMILES: S1CC(C(C(=O)OCC)C1)=O

Computed Properties

  • Exact Mass: 174.03500
  • Monoisotopic Mass: 174.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.7A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.255
  • Boiling Point: 264 ºC
  • Flash Point: 123 ºC
  • Refractive Index: 1.521
  • PSA: 68.67000
  • LogP: 0.48160
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

ethyl 4-oxothiolane-3-carboxylate Security Information

ethyl 4-oxothiolane-3-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 4-oxothiolane-3-carboxylate Pricemore >>

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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
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ethyl 4-oxothiolane-3-carboxylate Production Method

ethyl 4-oxothiolane-3-carboxylate Related Literature

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